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This guide provides troubleshooting information and frequently asked questions regarding the
updates and revisions to the Defense Language Proficiency Test (DLPT) testing process. It is
intended for military and government personnel who are required to take the DLPT for
gualification, proficiency pay, or career development.

Frequently Asked Questions (FAQs)
General Information & Recent Updates

Q1: What is the most current version of the DLPT? The current version of the test is the
DLPT5. This version has transitioned from paper-and-pencil formats to a web-delivered system
and is now the official test of record for many languages.[1][2] The DLPT5 is designed to better
measure a linguist's ability to function in real-world situations by using authentic materials from
newspapers, magazine articles, and radio broadcasts.[3][4]

Q2: What are the main differences between the DLPT5 and older versions? The DLPT5
introduces several key changes:

» Authentic Materials: It incorporates more authentic reading and listening passages.[3]

o Web-Based Delivery: The test is primarily administered via computer, which enhances
security and administrative efficiency.[1][4][5] Paper-based tests may still be used in specific
situations, such as for linguists in the field.[3]
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e More Challenging Content: The test is considered more challenging, with longer passages
and, in some cases, multiple questions per passage.[4] This has led to a general perception
that scores are lower on the DLPT5 compared to previous versions.[3]

o Varied Formats: The DLPT5 uses two distinct formats depending on the language.
Commonly taught languages often use a multiple-choice format, while less-commonly-taught
languages may use a constructed-response format where the test-taker must write out the
answers in English.[3][6]

Q3: How are the DLPTs scored? Scores are based on the Interagency Language Roundtable
(ILR) guidelines.[3][7] Proficiency scores, ranging from 0+ to 4 for some upper-range
languages, are assigned for both the listening and reading sections.[3][7] To maintain currency
and qualify for Foreign Language Proficiency Pay (FLPP), linguists are typically required to
take the DLPT annually.[3][7]

Q4: How long is the DLPT5, and are breaks allowed? Each test section (listening and reading)
is allotted three hours.[8] A 15-minute break is programmed into the test at approximately the
halfway point, and this break time does not count against the three-hour limit.[8]

Test Administration & Procedures

Q5: Can | take the listening and reading tests on different days? Yes. The listening and reading
tests are considered separate and can be administered on different days.[8]

Q6: Is note-taking permitted during the test? Note-taking on paper is not allowed.[8] For
constructed-response tests, examinees can type notes into the same text boxes where they will
type their final answers.[8][9]

Q7: Can | go back and change my answers? Yes. The web-based system has a review screen
at the end of the test that allows you to go back to any passage to check or change your
answers.[8] However, on the listening test, this function does not allow you to hear the audio
passages again.[8]

Q8: Where can | find preparation materials for the DLPT5? The Defense Language Institute
Foreign Language Center (DLIFLC) provides Familiarization Guides for most languages. These
guides include sample questions and explanations to help examinees prepare for the test
format.[8]
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Troubleshooting Guides
Common Testing Issues

A survey of Special Operations Forces (SOF) operators identified several common problems
experienced during DLPT administration.[10] While this data is from a specific community, it
highlights issues that can affect any test-taker.

Percentage of SOF Operators Reporting
Problem Encountered

Issue
Computer / Technical Issues 24%
Test Scheduling Delays 22%
Problems Accessing Testing Centers 10%

Delays or Problems Receiving Score Feedback 8%

Disruptions During Testing 8%

Other Issues 5%

Source: Defense Technical Information Center
(DTIC) Report[10]

If you encounter technical issues or disruptions during your test, report them to the Test Control
Officer (TCO) or proctor immediately.

Missing or Incorrect Scores

Issue: Your DLPT or Oral Proficiency Interview (OPI) scores have not appeared in your official
personnel record within the expected timeframe.

Expected Timelines:

e DLPT Scores: Should appear within 24-72 hours, but allow up to 5-10 business days for the
record to fully update.[11][12]

o OPI Scores: Can take up to 30 days to appear due to a more complex reporting process.[11]
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Resolution Protocol:

If your scores are missing after the expected timeframe, follow the steps below. This process is
service-dependent.

For U.S. Army Personnel:

Check DMDC: First, verify if your scores are visible on the Defense Manpower Data Center
(DMDC) website.

e Wait 5 Days: If the scores are in DMDC but do not appear on your Soldier Talent Profile
(STP) within 5 working days, proceed to the next step.[11]

e Submit a CRM Case: Submit a Customer Relationship Management (CRM) case through the
Integrated Personnel and Pay System - Army (IPPS-A).[11]

o Attach Documentation: You must attach a source document, such as a screenshot from the
DMDC site showing your score or a copy of your DA Form 330 (Record of Language
Training and Qualification).[11]

o Follow Up: The IPPS-A helpdesk will analyze the data and initiate the necessary transactions
to update your record.[11] The Enlisted Language Branch cannot directly update tested
language data; the CRM process must be followed.[11]

For U.S. Navy Personnel:

e Check NSIPS: Check for your scores in the Navy Standard Integrated Personnel System
(NSIPS). DLPT/OPI results are located under: Employee Self Service > Electronic Service
Record > View > NFLTO Test Data.[12][13]

e Wait 10 Days: Allow at least 10 business days for your Electronic Service Record (ESR) to
update.[12][13]

» Contact CPPA/PSD: If scores are still missing after 10 business days, contact your
Command Pay and Personnel Administrator (CPPA) or servicing Personnel Support
Detachment (PSD).[12][13]
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e Provide Information: Be prepared to provide your name, rate/rank, DoDID, the type of test

taken, and the language(s) administered.[12]

Language Training & Proficiency Goals

The Defense Language Institute (DLI) categorizes languages by difficulty, which determines the

length of the training course. The goal for graduates is to achieve a specific proficiency level on

the DLPT.
Target Graduation
Example Proficiency
Category Course Length . . .
Languages (Listening/Reading/
Speaking)
Spanish, French,
Category | 26 Weeks ] 21211+
Italian, Portuguese
Category Il 35 Weeks German, Indonesian 2/2/1+
Russian, Dari,
Category Il 48 Weeks i ) 2/211+
Hebrew, Thai, Turkish
Arabic, Chinese
Category IV 64 Weeks Mandarin, Korean, 21211+
Japanese, Pashto
Source: Association of
the United States
Army (AUSA)[14]
The ultimate goal for linguists is to reach a 3/3/3 proficiency level.[14]
Process Diagrams
The following diagrams illustrate key workflows in the DLPT process.
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Caption: Workflow for a typical DLPT testing day.
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Caption: Process for resolving missing DLPT scores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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